Cas no 1795481-79-6 (5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide
• CAS No: 1795481-79-6
• MF: C₁₃H₁₅ClN₂O₂S
• MW: 298.7884
• CID: 5346044
• Update Time: 2025-10-31

5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]thiophene-2-carboxamide
• 5-chloro-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)thiophene-2-carboxamide
• 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide

• Inchi： 1S/C13H15ClN2O2S/c1-16-8-2-3-9(16)10(17)6-7-15-13(18)11-4-5-12(14)19-11/h2-5,8,10,17H,6-7H2,1H3,(H,15,18)
• InChI Key： SRVCMHVWBLYUHD-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C(N([H])C([H])([H])C([H])([H])C([H])(C2=C([H])C([H])=C([H])N2C([H])([H])[H])O[H])=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 2.2
• Topological Polar Surface Area: 82.5

Additional information on 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide

Introduction to 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide (CAS No. 1795481-79-6)

5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide, a compound with the CAS number 1795481-79-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, featuring a thiophene core and various functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

The< strong> thiophene ring is a heterocyclic aromatic compound that forms the backbone of numerous bioactive molecules. Its unique electronic properties and biological relevance have made it a staple in the design of pharmaceuticals targeting various diseases. In particular, the presence of a< strong> chloro substituent on the thiophene ring can influence the molecule's reactivity and binding affinity to biological targets. This feature is particularly intriguing for researchers seeking to develop novel therapeutic agents.

The< strong> carboxamide functional group at the 2-position of the thiophene ring adds another layer of complexity to this compound. Carboxamides are known for their ability to form hydrogen bonds, which can enhance the binding interactions between a molecule and its target protein or enzyme. This property is crucial for designing molecules with high specificity and affinity, which are essential for effective drug development.

The< strong> N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl] moiety is perhaps one of the most intriguing parts of this compound's structure. This side chain combines a hydroxyl group with a propyl chain that is further substituted with a 1-methylpyrrole ring. The pyrrole ring is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of both hydroxyl and methyl groups in this side chain suggests that it could have multiple points of interaction with biological systems, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in developing small molecules that can modulate the activity of enzymes and receptors involved in metabolic pathways. The< strong> 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide has shown promise in preliminary studies as a potential modulator of such pathways. Its unique structure suggests that it could interact with enzymes involved in inflammation, pain, and other diseases by binding to specific pockets on these enzymes.

The< strong> hydroxyl group in the side chain is particularly noteworthy because it can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. Hydrogen bonds are responsible for much of the specificity and affinity between a drug and its target, making them an essential feature for designing effective therapeutics. Additionally, the< strong> methyl group can contribute to hydrophobic interactions, further stabilizing the binding between the molecule and its target.

The< strong> chloro substituent on the thiophene ring can also play a role in modulating the biological activity of this compound. Chlorine atoms are known to be good electron-withdrawing groups, which can influence the electronic properties of nearby functional groups. This effect can alter the reactivity and binding affinity of the molecule, making it more or less effective at interacting with biological targets.

Numerous studies have demonstrated the importance of< strong> heterocyclic compounds in drug discovery. These molecules often exhibit unique biological activities due to their ability to mimic natural products and interact with biological targets in specific ways. The< strong> thiophene-based compounds, in particular, have shown promise as scaffolds for developing new drugs targeting various diseases.

The< strong> carboxamide functional group has been extensively studied for its role in drug design. Carboxamides are known for their ability to form stable hydrogen bonds with amine groups on proteins, making them excellent candidates for designing molecules with high binding affinity. The presence of this group in< strong> 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide suggests that it could interact strongly with biological targets, potentially leading to high efficacy as a therapeutic agent.

In conclusion, 5-chloro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]thiophene-2-carboxamide (CAS No. 1795481-79-6) is a structurally complex molecule with significant potential as a therapeutic agent. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery and development. The presence of< strong> thiophene,< strong> chloro,< strong> carboxamide, and< strong> hydroxyl/methyl-substituted side chains suggests that this molecule could interact with biological targets in multiple ways, enhancing its potential as an effective therapeutic agent.